3-(4-bromophenyl)-6-hexyl-5-methyl-7H-furo[3,2-g]chromen-7-one

• Molecular Formula: C24H23BrO3
• Molecular Weight: 439.3 g/mol
• IUPAC Name: 3-(4-bromophenyl)-6-hexyl-5-methylfuro[3,2-g]chromen-7-one
• InChI: InChI=1S/C24H23BrO3/c1-3-4-5-6-7-18-15(2)19-12-20-21(16-8-10-17(25)11-9-16)14-27-22(20)13-23(19)28-24(18)26/h8-14H,3-7H2,1-2H3
• InChI Key: OAFCBAUCCVVFQC-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC1=C(C2=CC3=C(C=C2OC1=O)OC=C3C4=CC=C(C=C4)Br)C

Description

3-(4-Bromophenyl)-6-hexyl-5-methyl-7H-furo[3,2-g]chromen-7-one is a synthetic furocoumarin derivative characterized by a fused coumarin-furan core. Key structural features include:

• 4-Bromophenyl group at position 3, introducing steric bulk and electronic effects via the bromine atom.
• Hexyl chain at position 6, enhancing lipophilicity compared to shorter alkyl analogs.
• Methyl group at position 5, contributing to steric stabilization.

This compound is structurally related to psoralen (7H-furo[3,2-g]chromen-7-one), a natural furocoumarin with phototherapeutic applications . Its synthetic modifications aim to optimize bioactivity, solubility, and target specificity, particularly in immunoproteasome inhibition or cytotoxic applications .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares structural and functional attributes of 3-(4-bromophenyl)-6-hexyl-5-methyl-7H-furo[3,2-g]chromen-7-one with analogous furocoumarin derivatives:

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Properties/Activities	Reference
Target Compound	3-(4-Bromophenyl), 6-hexyl, 5-methyl	C₂₅H₂₃BrO₃	451.35 g/mol	High lipophilicity (hexyl chain); potential halogen-bonding interactions (Br)	-
6-Butyl-5-methyl-3-phenyl-7H-furo[3,2-g]chromen-7-one	3-Phenyl, 6-butyl, 5-methyl	C₂₂H₂₀O₃	332.39 g/mol	Moderate lipophilicity; phenyl group may limit solubility
3-(4-Fluorophenyl)-5-methyl-6-{2-oxo-2-[4-(2-pyridinyl)-1-piperazinyl]ethyl}	3-(4-Fluorophenyl), 6-piperazinyl-ethyl, 5-methyl	C₂₈H₂₃FN₃O₃	479.50 g/mol	Enhanced solubility (piperazinyl group); fluorophenyl for electronic modulation
3-(4-Methoxyphenyl)-5-methyl-7H-furo[3,2-g]chromen-7-one	3-(4-Methoxyphenyl), 5-methyl	C₁₉H₁₄O₄	306.32 g/mol	Improved solubility (methoxy group); reduced steric hindrance
9-[3-Methyl-4-(4-methyl-5-oxo-tetrahydropyran-2-yl)-but-2-enyloxy]-furo[3,2-g]chromen-7-one	9-Ether-linked tetrahydropyranyl group	C₂₃H₂₄O₆	408.43 g/mol	Cytotoxicity against cancer cell lines; complex side chain for target engagement
Methoxsalen (Psoralen derivative)	9-Methoxy	C₁₂H₈O₄	216.19 g/mol	Photochemotherapeutic agent; UV-activated DNA crosslinking

Key Structural and Functional Insights

Fluorophenyl (): Smaller and less polarizable than Br, favoring electronic effects over steric interactions. Methoxyphenyl (): Methoxy groups improve solubility but reduce lipophilicity.

Butyl chain (): Shorter chain (logP ~5.2) balances solubility and permeability.

Biological Activity: The target compound’s bromophenyl and hexyl groups may enhance immunoproteasome inhibition compared to psoralen derivatives with oxathiazolone warheads . Compounds with complex side chains (e.g., ) show cytotoxicity, suggesting alkyl chain length and substituent rigidity influence bioactivity.

Spectral Data :

• IR and NMR spectra for similar compounds (e.g., ) confirm carbonyl (ν ~1700 cm⁻¹) and aromatic (ν ~3000 cm⁻¹) signatures. Hexyl chains exhibit characteristic aliphatic C-H stretches (ν ~2850–2950 cm⁻¹).

Research Implications

• Drug Design : The hexyl chain in the target compound may optimize tissue penetration for oncology targets, while bromophenyl enhances target affinity.
• SAR Studies : Substitutions at position 3 (halogen vs. methoxy) and position 6 (alkyl chain length) critically modulate solubility, bioavailability, and potency .